BENGHE Foundational & Exploratory

Check Availability & Pricing

PHPS1 Sodium Salt: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: PHPS1 sodium
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\ J

For Immediate Release

This document provides a comprehensive technical overview of PHPS1 sodium salt, a
selective inhibitor of the protein tyrosine phosphatase Shp2 (PTPN11). This guide is intended
for researchers, scientists, and drug development professionals interested in the chemical
properties, biological activity, and experimental applications of this compound.

Chemical Properties

PHPS1 sodium salt is a potent and cell-permeable inhibitor of Shp2.[1][2] Its chemical and
physical properties are summarized below.
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Property Value Reference
CAS Number 1177131-02-0 [3]
Alternate CAS Number (Free
_ 314291-83-3 [4][5]
Acid)
Molecular Formula C21H14NsNaOeS
Molecular Weight 487.42 g/mol
Appearance Red to brown solid
N Soluble in DMSO (10 mg/mL,
Solubility ] )
may require warming)
Storage Store at -20°C

Biological Activity and Mechanism of Action

PHPS1 is a selective inhibitor of Shp2, a non-receptor protein tyrosine phosphatase that plays
a crucial role in cell signaling pathways related to proliferation, differentiation, and survival.
Shp2 is a key component of the Ras/ERK signaling pathway, and its dysregulation has been
implicated in various cancers.

PHPS1 exerts its inhibitory effect by targeting the active site of Shp2 in a reversible and
substrate-competitive manner. This inhibition leads to the suppression of Shp2-dependent
downstream signaling, most notably the phosphorylation of Erk1/2. Interestingly, PHPS1 does
not appear to affect the PI3K/Akt or Stat3 signaling pathways.

Inhibitory Activity
The inhibitory potency of PHPS1 against Shp2 and other related phosphatases is detailed in
the table below.
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Target Ki (M) ICs0 (UM) Reference
Shp2 0.73 2.1

Shp2-R362K 5.8

Shp1 10.7 30

PTP1B 5.8 19

PTP1B-Q 0.47

ECPTP 5.4

MptpA 39

Signaling Pathway

The diagram below illustrates the role of Shp2 in the Ras/ERK signaling pathway and the
inhibitory action of PHPS1. Growth factor binding to a receptor tyrosine kinase (RTK) leads to
the recruitment and activation of Shp2, which in turn activates the Ras/Raf/MEK/ERK cascade,
promoting cell proliferation. PHPS1 blocks this pathway by directly inhibiting Shp2.
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Caption: PHPS1 inhibits the Shp2-mediated Ras/ERK signaling pathway.
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Experimental Protocols
In Vitro Cell Proliferation Assay

This protocol is based on studies investigating the effect of PHPS1 on the proliferation of
various human tumor cell lines.

Objective: To determine the anti-proliferative effect of PHPS1 on cancer cells.
Materials:

e Human cancer cell lines (e.g., HT-29, MDA-MB-435, HCT-116, HCT-15, PC-3, NCI-H661,
Caki-1)

o Appropriate cell culture medium and supplements

e PHPS1 sodium salt

o DMSO (for stock solution)

e 96-well plates

o Cell viability reagent (e.g., MTT, WST-1)

» Plate reader

Procedure:

o Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.
e Prepare a stock solution of PHPS1 in DMSO.

¢ Dilute the PHPS1 stock solution in cell culture medium to achieve the desired final
concentrations (e.g., 30 uM).

o Remove the old medium from the cells and replace it with the medium containing different
concentrations of PHPSL1. Include a vehicle control (DMSO) and an untreated control.

 Incubate the plates for 6 days.
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» At the end of the incubation period, add the cell viability reagent to each well according to the
manufacturer's instructions.

 Incubate for the recommended time, and then measure the absorbance using a plate reader
at the appropriate wavelength.

o Calculate the percentage of cell viability relative to the vehicle control.

Results: PHPS1 has been shown to reduce the cell number of various tumor cell lines, with
effects ranging from no inhibition (Caki-1) to a 74% reduction (HT-29) at a concentration of 30
MM,

Western Blot Analysis of Erk1/2 Phosphorylation

This protocol is designed to assess the effect of PHPS1 on the phosphorylation of Erk1/2 in
response to growth factor stimulation.

Objective: To determine if PHPS1 inhibits the phosphorylation of Erk1/2 in a dose- and time-
dependent manner.

Materials:

e Madin-Darby canine kidney (MDCK) cells

o Hepatocyte Growth Factor/Scatter Factor (HGF/SF)

e PHPS1 sodium salt

o Cell lysis buffer

e Protein assay kit

e SDS-PAGE gels

 PVDF membranes

e Primary antibodies (anti-phospho-Erk1/2, anti-total-Erk1/2)

e HRP-conjugated secondary antibody
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e Chemiluminescent substrate

e Imaging system

Procedure:

Culture MDCK cells to near confluence.

o Pre-treat the cells with various concentrations of PHPS1 (e.g., 5, 10, 20 pM) for different
durations (e.g., 5, 15, 60, 120, 360 minutes).

e Stimulate the cells with HGF/SF (e.g., 1 unit/mL).

e Lyse the cells and determine the protein concentration of the lysates.

o Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.
» Block the membrane and incubate with the primary antibody against phospho-Erk1/2.
e Wash the membrane and incubate with the HRP-conjugated secondary antibody.

o Detect the signal using a chemiluminescent substrate and an imaging system.

 Strip the membrane and re-probe with an antibody against total Erk1/2 to confirm equal
protein loading.

Results: PHPS1 has been shown to inhibit HGF/SF-induced phosphorylation of Erk1/2 in a
dose-dependent manner over a period of 15 minutes to 6 hours.
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In Vivo Applications

PHPS1 has also demonstrated efficacy in in vivo models. In a study using LDL receptor-
deficient (LdlIr-/-) mice fed a high-cholesterol diet, intraperitoneal administration of PHPS1 (3
mg/kg/day) during the final week of the diet led to a significant reduction in atherosclerotic
plaque size. This atheroprotective effect is attributed to the inhibition of vascular smooth
muscle cell proliferation via the Shp2/ERK pathway.

Conclusion

PHPS1 sodium salt is a valuable research tool for investigating the role of Shp2 in various
cellular processes and disease models. Its selectivity and cell permeability make it a suitable
compound for both in vitro and in vivo studies. This guide provides a foundational
understanding of its properties and applications to aid researchers in their experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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